Cas no 2969-67-7 (9H-Fluoren-9-one,2,4,7-trifluoro-)

• Product Name: 9H-Fluoren-9-one,2,4,7-trifluoro-
• CAS No: 2969-67-7
• MF: C₁₃H₅F₃O
• MW: 234.173413991928
• CID: 288977
• PubChem ID: 263594
• Update Time: 2025-04-19

9H-Fluoren-9-one,2,4,7-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-9-one,2,4,7-trifluoro-
• 2,4,7-trifluorofluoren-9-one
• 2,4,7-Trifluor-9-oxo-fluoren
• 2,4,7-Trifluor-fluorenon
• 2,4,7-trifluoro-9h-fluoren-9-one
• 2,4,7-Trinitrofluorenone
• 2,5,7-trifluorofluorenone
• AC1L6A0X
• AC1Q4OGX
• AR-1D3302
• CTK4G3673
• NSC98120
• SureCN4810975
• 4- Nitro -4` chloro-diphenyl ether
• SCHEMBL4810975
• 2969-67-7
• NSC-98120
• DTXSID80294788

• Inchi： 1S/C13H5F3O/c14-6-1-2-8-9(3-6)13(17)10-4-7(15)5-11(16)12(8)10/h1-5H
• InChI Key： RMFDQVCQSOGKJU-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C(C3C=C(C=CC=3C=21)F)=O)F

Computed Properties

• Exact Mass: 234.02925
• Monoisotopic Mass: 234.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 3.31530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes